Cas no 916606-87-6 (3-cyclopentylpropane-1,2-diol)

• Product Name: 3-cyclopentylpropane-1,2-diol
• CAS No: 916606-87-6
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 6365670
• PubChem ID: 103942618
• Update Time: 2024-03-01

3-cyclopentylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentylpropane-1,2-diol
• 1,2-Propanediol, 3-cyclopentyl-
• EN300-1854142
• 916606-87-6

• Inchi： 1S/C8H16O2/c9-6-8(10)5-7-3-1-2-4-7/h7-10H,1-6H2
• InChI Key： PWHSIFUDWAJNTH-UHFFFAOYSA-N
• SMILES： C(O)C(O)CC1CCCC1

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 252.7±8.0 °C(Predicted)
• pka: 14.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols